Cas no 2413382-30-4 (PROTAC BRD4 Degrader-7)
PROTAC BRD4 Degrader-7 Chemical and Physical Properties
Names and Identifiers
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- PROTAC BRD4 Degrader-7
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PROTAC BRD4 Degrader-7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1467733-10mg |
(S)-tert-Butyl 2-(4-(4-(3-aminoprop-1-yn-1-yl)phenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate |
2413382-30-4 | 97% | 10mg |
$191.0 | 2025-02-24 | |
| Ambeed | A1467733-25mg |
(S)-tert-Butyl 2-(4-(4-(3-aminoprop-1-yn-1-yl)phenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate |
2413382-30-4 | 97% | 25mg |
$363.0 | 2025-02-24 | |
| Ambeed | A1467733-50mg |
(S)-tert-Butyl 2-(4-(4-(3-aminoprop-1-yn-1-yl)phenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate |
2413382-30-4 | 97% | 50mg |
$616.0 | 2025-02-24 | |
| Ambeed | A1467733-5mg |
(S)-tert-Butyl 2-(4-(4-(3-aminoprop-1-yn-1-yl)phenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate |
2413382-30-4 | 97% | 5mg |
$128.0 | 2025-02-24 | |
| Ambeed | A1467733-100mg |
(S)-tert-Butyl 2-(4-(4-(3-aminoprop-1-yn-1-yl)phenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate |
2413382-30-4 | 97% | 100mg |
$1047.0 | 2025-02-24 |
PROTAC BRD4 Degrader-7 Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on PROTAC BRD4 Degrader-7
PROTAC BRD4 Degrader-7 (CAS No. 2413382-30-4): A Cutting-Edge Targeted Protein Degradation Therapy
In the rapidly evolving field of targeted protein degradation, PROTAC BRD4 Degrader-7 (CAS No. 2413382-30-4) has emerged as a promising therapeutic candidate. This innovative small molecule belongs to the PROteolysis TArgeting Chimera (PROTAC) class of compounds, designed to selectively degrade the BRD4 protein, a key epigenetic regulator implicated in various cancers and inflammatory diseases. The unique mechanism of action of PROTAC BRD4 Degrader-7 has attracted significant attention from researchers and pharmaceutical companies alike, as it offers potential advantages over traditional inhibition-based therapies.
The scientific community has shown growing interest in PROTAC technology due to its ability to target "undruggable" proteins and overcome drug resistance. PROTAC BRD4 Degrader-7 exemplifies this breakthrough approach by simultaneously binding to BRD4 and an E3 ubiquitin ligase, leading to the polyubiquitination and subsequent proteasomal degradation of the target protein. This mechanism differs fundamentally from conventional inhibitors, as it achieves complete protein removal rather than mere functional blockade. Recent studies suggest that this degradation strategy may provide more durable therapeutic effects and potentially reduce the likelihood of resistance development.
From a structural perspective, PROTAC BRD4 Degrader-7 (CAS No. 2413382-30-4) consists of three critical components: a BRD4-binding moiety, a linker region, and an E3 ligase-recruiting element. This tripartite architecture enables the compound to form a productive ternary complex, bringing the target protein into proximity with the cellular degradation machinery. Optimization of these components has been crucial for achieving both potency and selectivity, with particular attention paid to linker length and composition to ensure optimal molecular geometry for effective degradation.
The therapeutic potential of PROTAC BRD4 Degrader-7 extends across multiple disease areas, particularly in oncology. BRD4, as a member of the bromodomain and extraterminal (BET) protein family, plays a pivotal role in transcriptional regulation and has been implicated in various hematological malignancies and solid tumors. Preclinical studies have demonstrated that PROTAC-mediated BRD4 degradation can effectively suppress oncogenic transcriptional programs, offering potential advantages over small molecule inhibitors in terms of duration of effect and potency. Researchers are particularly excited about its potential in treating resistant forms of acute myeloid leukemia (AML) and other cancers where BRD4 plays a crucial pathogenic role.
Beyond oncology, PROTAC BRD4 Degrader-7 (CAS No. 2413382-30-4) shows promise in inflammatory and autoimmune conditions. The compound's ability to modulate inflammatory gene expression through BRD4 degradation has sparked interest in its potential application for diseases like rheumatoid arthritis and inflammatory bowel disease. This broad therapeutic potential aligns with current trends in drug discovery, where researchers seek compounds with applications across multiple indications to maximize return on investment in drug development.
The pharmacokinetic profile of PROTAC BRD4 Degrader-7 represents an area of active investigation. As with many PROTAC molecules, achieving optimal bioavailability and tissue distribution presents unique challenges due to their typically larger molecular size compared to traditional small molecules. However, recent advances in formulation technologies and linker optimization have significantly improved the drug-like properties of PROTAC BRD4 Degrader-7, enhancing its potential for clinical translation.
From a commercial perspective, the development of PROTAC BRD4 Degrader-7 reflects the growing investment in targeted protein degradation therapies. The pharmaceutical industry has recognized the transformative potential of this technology, with several major companies establishing dedicated PROTAC research programs. The unique intellectual property position surrounding PROTAC BRD4 Degrader-7 (CAS No. 2413382-30-4) and related compounds has become increasingly valuable as the field matures and moves toward clinical validation.
Looking ahead, the clinical development of PROTAC BRD4 Degrader-7 will be closely watched by the scientific and investment communities. Key questions remain about optimal dosing regimens, potential combination therapies, and long-term safety profiles. Nevertheless, the compound represents an exciting example of how innovative chemical approaches can address longstanding challenges in drug discovery. As research progresses, PROTAC BRD4 Degrader-7 may well establish a new paradigm for targeting transcription factors and other challenging protein classes that have historically resisted conventional drug development approaches.
The synthesis and characterization of PROTAC BRD4 Degrader-7 (CAS No. 2413382-30-4) involve sophisticated organic chemistry techniques. Medicinal chemists have focused on optimizing each component of the heterobifunctional molecule to achieve the desired balance of potency, selectivity, and drug-like properties. Analytical methods such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been essential for verifying the structure and purity of this complex molecule throughout its development.
In conclusion, PROTAC BRD4 Degrader-7 stands at the forefront of a revolution in pharmaceutical science. Its ability to achieve targeted protein degradation rather than inhibition represents a fundamental shift in therapeutic strategy. As our understanding of PROTAC mechanisms deepens and clinical experience grows, compounds like PROTAC BRD4 Degrader-7 (CAS No. 2413382-30-4) may redefine treatment paradigms across multiple therapeutic areas, offering new hope for patients with conditions that have proven resistant to conventional therapies.
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